Cas no 100615-20-1 (1-2-(Dimethylamino)ethylindole-3-carbaldehyde)

• Product Name: 1-2-(Dimethylamino)ethylindole-3-carbaldehyde
• CAS No: 100615-20-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD07186404
• CID: 2128352
• PubChem ID: 3159628
• Update Time: 2025-10-15

1-2-(Dimethylamino)ethylindole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Dimethylamino-ethyl)-1H-indole-3-carbaldehyde
• SR-01000325655-1
• 1-[2-(Dimethylamino)ethyl]-1H-indole-3-carbaldehyde
• 1-[2-(dimethylamino)ethyl]indole-3-carbaldehyde
• AKOS000303002
• CS-0329926
• 100615-20-1
• 1-(2-(Dimethylamino)ethyl)-1H-indole-3-carbaldehyde
• SR-01000325655
• DB-353870
• 1-2-(Dimethylamino)ethylindole-3-carbaldehyde

• MDL： MFCD07186404
• Inchi： 1S/C13H16N2O/c1-14(2)7-8-15-9-11(10-16)12-5-3-4-6-13(12)15/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： JJMHZYQXLTUJKA-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=21)CCN(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-2-(Dimethylamino)ethylindole-3-carbaldehyde

Introduction to 1-2-(Dimethylamino)ethylindole-3-carbaldehyde (CAS No. 100615-20-1)

1-2-(Dimethylamino)ethylindole-3-carbaldehyde, with the chemical identifier CAS No. 100615-20-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic aldehyde features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug discovery and material science. The compound’s molecular framework combines an indole core with an aldehyde functional group, flanked by a dimethylamino side chain and an ethyl substituent, making it a versatile intermediate for various synthetic pathways.

The indole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The aldehyde functionality in 1-2-(Dimethylamino)ethylindole-3-carbaldehyde serves as a reactive site for further derivatization, enabling the construction of more complex molecules through condensation reactions, nucleophilic additions, and other transformations. This reactivity has made it a valuable building block in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their broad spectrum of biological activities. For instance, indole-based compounds have been investigated for their potential roles in treating neurological disorders, infectious diseases, and cancer. The presence of the dimethylamino group in 1-2-(Dimethylamino)ethylindole-3-carbaldehyde enhances its pharmacological profile by contributing to lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel scaffolds with enhanced binding affinity and selectivity. For example, studies have demonstrated its role in generating indole-based kinase inhibitors, which are crucial in targeting aberrant signaling pathways involved in cancer progression. The aldehyde group allows for facile coupling with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit significant therapeutic potential.

The synthesis of 1-2-(Dimethylamino)ethylindole-3-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromoindole or 3-indolecarboxaldehyde. The introduction of the dimethylamino group can be achieved through reductive amination or nucleophilic substitution reactions, while the ethyl side chain can be appended via Grignard reactions or other alkylating strategies. These synthetic routes highlight the compound’s versatility and accessibility for medicinal chemists seeking to explore new drug candidates.

Recent advances in computational chemistry have further enhanced the utility of 1-2-(Dimethylamino)ethylindole-3-carbaldehyde by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding interactions between the compound and target proteins with high accuracy, streamlining the drug discovery process. Moreover, machine learning models trained on large datasets of bioactive indole derivatives have been developed to identify novel analogs with improved pharmacokinetic properties.

The compound’s role extends beyond pharmaceutical applications; it has also been explored in materials science due to its ability to form coordination complexes with metal ions. These metal complexes exhibit interesting photophysical properties, making them suitable for use in luminescent materials or catalytic systems. The dimethylamino group’s coordinating ability further enhances these interactions by providing additional binding sites for metal centers.

In conclusion, 1-2-(Dimethylamino)ethylindole-3-carbaldehyde (CAS No. 100615-20-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science domains. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical synthesis and drug development.